Cas no 2172597-24-7 (3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}prop-2-ynoic acid)

3-{1-(tert-Butoxy)carbonylpyrrolidin-3-yl}prop-2-ynoic acid is a versatile intermediate in organic synthesis, particularly valuable for its bifunctional reactivity. The tert-butoxycarbonyl (Boc) group provides robust protection for the pyrrolidine nitrogen, enabling selective transformations at the propynoic acid moiety. This compound is useful in peptide coupling, click chemistry, and the construction of heterocyclic frameworks. The alkyne functionality allows for efficient cycloaddition reactions, while the carboxylic acid group facilitates further derivatization. Its stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for medicinal chemistry and materials science applications. The product is typically handled under inert conditions to preserve its integrity.

3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}prop-2-ynoic acid structure

2172597-24-7 structure

Product Name:3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}prop-2-ynoic acid

CAS No:2172597-24-7

MF:C₁₂H₁₇NO₄

MW:239.267683744431

CID:6504347

PubChem ID:132388072

Update Time:2025-06-08

3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

- 3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}prop-2-ynoic acid
- 1-Pyrrolidinecarboxylic acid, 3-(2-carboxyethynyl)-, 1-(1,1-dimethylethyl) ester
- 3-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)propiolic acid
- EN300-1590116
- SCHEMBL25171377
- G72822
- Z3034061346
- 3-[1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]prop-2-ynoic acid
- CS-0377592
- 2172597-24-7
- AKOS034139132
- 3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid
- Inchi： 1S/C12H17NO4/c1-12(2,3)17-11(16)13-7-6-9(8-13)4-5-10(14)15/h9H,6-8H2,1-3H3,(H,14,15)
- InChI Key： YJQOIVABVRECIP-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CCC(C#CC(O)=O)C1

Computed Properties

Exact Mass: 239.11575802g/mol
Monoisotopic Mass: 239.11575802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 382
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 66.8Å²

Experimental Properties

Density: 1.21±0.1 g/cm3(Predicted)
Boiling Point: 381.8±31.0 °C(Predicted)
pka: 2.38±0.10(Predicted)

3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}prop-2-ynoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1590116-50mg	3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid	2172597-24-7	95.0%	50mg	$229.0	2023-09-23
Enamine	EN300-1590116-100mg	3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid	2172597-24-7	95.0%	100mg	$342.0	2023-09-23
Enamine	EN300-1590116-250mg	3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid	2172597-24-7	95.0%	250mg	$487.0	2023-09-23
Enamine	EN300-1590116-500mg	3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid	2172597-24-7	95.0%	500mg	$768.0	2023-09-23
Enamine	EN300-1590116-1000mg	3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid	2172597-24-7	95.0%	1000mg	$986.0	2023-09-23
Enamine	EN300-1590116-2500mg	3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid	2172597-24-7	95.0%	2500mg	$1931.0	2023-09-23
Enamine	EN300-1590116-5000mg	3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid	2172597-24-7	95.0%	5000mg	$2858.0	2023-09-23
Enamine	EN300-1590116-10000mg	3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid	2172597-24-7	95.0%	10000mg	$4236.0	2023-09-23
Enamine	EN300-1590116-0.05g	3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid	2172597-24-7	95%	0.05g	$229.0	2023-07-10
Enamine	EN300-1590116-0.1g	3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid	2172597-24-7	95%	0.1g	$342.0	2023-07-10